1-Methyl-5-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[4,3-b]pyridine;hydrochloride

• IUPAC Name: 1-methyl-5-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[4,3-b]pyridine;hydrochloride
• InChI: InChI=1S/C8H10F3N3.ClH/c1-14-6-2-3-7(8(9,10)11)13-5(6)4-12-14;/h4,7,13H,2-3H2,1H3;1H
• InChI Key: QXBREAXMRWIGIG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)NC(CC2)C(F)(F)F.Cl
• Molecular Formula: C8H11ClF3N3
• Molecular Weight: 241.64 g/mol
• CAS No.: 2305255-83-6

Description

“1-Methyl-5-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[4,3-b]pyridine;hydrochloride” is a chemical compound that contains a trifluoromethyl group and a pyridine moiety. It is part of a class of compounds known as trifluoromethylpyridines (TFMP), which are important ingredients for the development of agrochemical and pharmaceutical compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. A practical synthetic method for functionalized 1-Methyl-3/5-trifluoromethylpyrazole has been reported.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a fluorine atom and a pyridine in their structure. The presence of these groups is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Safety and Hazards

The safety data sheet indicates that this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.